Cas no 113540-51-5 (1-methyl-5-propan-2-ylazulene)
1-methyl-5-propan-2-ylazulene structure
Product Name:1-methyl-5-propan-2-ylazulene
CAS No:113540-51-5
MF:C14H16
MW:184.276844024658
CID:2611065
PubChem ID:9989937
Update Time:2025-04-21
1-methyl-5-propan-2-ylazulene Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-5-propan-2-ylazulene
- DTXSID00433733
- Azulene, 1-methyl-5-(1-methylethyl)-
- 113540-51-5
-
- Inchi： 1S/C14H16/c1-10(2)12-5-4-6-14-11(3)7-8-13(14)9-12/h4-10H,1-3H3
- InChI Key： WMTFUXVIGMHHKL-UHFFFAOYSA-N
- SMILES： C(C)(C)C1C=CC=C2C(C)=CC=C2C=1
Computed Properties
- Exact Mass: 184.125200510g/mol
- Monoisotopic Mass: 184.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
1-methyl-5-propan-2-ylazulene Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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